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Abstract
This document provides a detailed protocol for the preparation of Flutolanil stock solutions for

use in various laboratory experiments. Flutolanil is a benzanilide fungicide that acts as a

succinate dehydrogenase inhibitor (SDHI).[1][2] Accurate and consistent preparation of stock

solutions is critical for obtaining reliable and reproducible experimental results. This note covers

the physicochemical properties of Flutolanil, necessary safety precautions, a step-by-step

protocol for solubilization, and recommended storage conditions.

Physicochemical Properties of Flutolanil
A summary of key physicochemical properties for Flutolanil is presented below. These

parameters are essential for calculating concentrations and understanding the compound's

behavior in different solvents.
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Property Value Reference

Molecular Formula C₁₇H₁₆F₃NO₂ [3][4][5]

Molecular Weight 323.31 g/mol [1][4]

Appearance White crystalline solid [3][4]

Melting Point 108°C [1][4]

LogP 3.7 [1][4]

Purity ≥98% [3]

Solubility Data
Flutolanil exhibits poor solubility in aqueous solutions but is soluble in several organic

solvents.[3][6] Dimethyl sulfoxide (DMSO) is a common and effective solvent for preparing

high-concentration stock solutions.

Solvent
Solubility (at 20°C unless
specified)

Reference

Water 8.01 - 9.6 mg/L [1][2][4]

DMSO ~30 mg/mL [3][5]

Dimethylformamide (DMF) ~30 mg/mL [3][5]

Ethanol ~10 mg/mL [3][5]

Methanol 606 g/L (606 mg/mL) [1]

Acetone 642 g/L (642 mg/mL) [1]

DMSO:PBS (pH 7.2) (1:3)
~0.25 mg/mL (when diluted

from DMSO stock)
[3][5]

Experimental Workflow Diagram
The following diagram outlines the general workflow for preparing a Flutolanil stock solution.
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Working Solution Preparation

Start: Stock Solution Preparation

1. Calculate and Weigh Flutolanil
(Purity ≥98%)

2. Add appropriate volume of
 high-purity solvent (e.g., DMSO)

3. Dissolve the compound
(Vortexing, sonication may be required)

4. Visually inspect for
 complete dissolution

Precipitate remains

5. Aliquot into sterile,
 light-protecting cryovials

Solution is clear

6. Store at recommended temperature
(-20°C or -80°C)

Stock Solution Ready A. Thaw a stock aliquot

For experimental use

B. Dilute with aqueous buffer
(e.g., PBS) to final concentration

C. Use immediately
(Do not store for >24 hours)

Click to download full resolution via product page

Caption: Workflow for preparing Flutolanil stock and working solutions.
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Materials and Equipment
Flutolanil (crystalline solid, purity ≥98%)

High-purity Dimethyl Sulfoxide (DMSO), anhydrous

Phosphate-Buffered Saline (PBS), pH 7.2

Analytical balance

Spatula

Weighing paper/boat

Sterile conical tubes or glass vials

Micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Sterile, amber, or light-protecting cryovials for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Safety Precautions
Flutolanil should be considered hazardous. Always handle the compound in a well-ventilated

area or a chemical fume hood.[7]

Handling: Avoid creating dust. Do not ingest, inhale, or allow contact with eyes, skin, or

clothing.[3]

PPE: Wear appropriate personal protective equipment, including a lab coat, safety glasses,

and chemical-resistant gloves.[7]

Disposal: Dispose of waste materials according to local, state, and federal regulations.[7]
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First Aid:

Skin Contact: Wash with plenty of soap and water.

Eye Contact: Rinse opened eye for several minutes under running water.[8]

Inhalation: Move to fresh air. Consult a doctor if complaints arise.[8]

Ingestion: If symptoms persist, consult a doctor.[8]

Protocol: Preparing a 10 mM Flutolanil Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used

concentration for laboratory experiments.

1. Calculation:

Molecular Weight (MW) of Flutolanil = 323.31 g/mol .

To prepare a 10 mM (0.010 mol/L) solution, you need:

Mass (mg) = Molarity (mol/L) * Volume (L) * MW (g/mol) * 1000 (mg/g)

For 1 mL (0.001 L): Mass = 0.010 * 0.001 * 323.31 * 1000 = 3.23 mg

For 10 mL (0.010 L): Mass = 0.010 * 0.010 * 323.31 * 1000 = 32.33 mg

2. Weighing:

Tare the analytical balance with a clean weighing boat.

Carefully weigh out the calculated amount of Flutolanil solid (e.g., 32.33 mg for a 10 mL

final volume).

3. Dissolution:
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Transfer the weighed Flutolanil into a sterile conical tube or glass vial of the appropriate size

(e.g., 15 mL tube for a 10 mL solution).

Using a micropipette, add the calculated volume of high-purity DMSO (e.g., 10 mL).

Cap the tube securely and vortex at high speed for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles or

precipitate. If dissolution is slow, brief sonication in a water bath can be applied.

4. Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,

amber, or light-protecting cryovials. This prevents contamination and degradation from

repeated freeze-thaw cycles.

Clearly label each vial with the compound name, concentration (10 mM), solvent (DMSO),

preparation date, and your initials.

Protocol: Preparing an Aqueous Working Solution
Flutolanil is sparingly soluble in aqueous buffers.[3] Therefore, working solutions should be

prepared fresh daily by diluting the high-concentration organic stock solution.

1. Dilution:

Thaw one aliquot of the 10 mM Flutolanil stock solution at room temperature.

To prepare a working solution (e.g., 10 µM in PBS), dilute the stock solution 1:1000 in the

desired aqueous buffer.

Example: Add 1 µL of the 10 mM DMSO stock to 999 µL of PBS to get a final volume of 1

mL.

Mix thoroughly by vortexing or inverting the tube. The final DMSO concentration in this

example would be 0.1%.
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Note: It is crucial to add the DMSO stock to the aqueous buffer and not the other way around to

prevent precipitation.

Storage and Stability
Proper storage is essential to maintain the integrity of Flutolanil and its solutions.

Solid Compound: Store the crystalline solid in a tightly sealed container at -20°C.[3][5] Some

suppliers recommend refrigeration (2-10°C).[7]

Stock Solutions: Store DMSO stock solution aliquots at -20°C for up to one month or at

-80°C for up to six months.[9] Avoid repeated freeze-thaw cycles.

Aqueous Solutions: Aqueous working solutions are not stable and should be prepared fresh

for each experiment. It is not recommended to store aqueous solutions for more than one

day.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Flutolanil | 66332-96-5 [chemicalbook.com]

2. nichino.co.jp [nichino.co.jp]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. Flutolanil | C17H16F3NO2 | CID 47898 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Flutolanil | CAS 66332-96-5 | Cayman Chemical | Biomol.com [biomol.com]

6. apvma.gov.au [apvma.gov.au]

7. direct.hpc-j.co.jp [direct.hpc-j.co.jp]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/33146.pdf
https://www.biomol.com/products/chemicals/biochemicals/flutolanil-cay33146-50
https://direct.hpc-j.co.jp/sds/eng/S4-15_EN.pdf
https://www.medchemexpress.com/flutolanil.html
https://cdn.caymanchem.com/cdn/insert/33146.pdf
https://www.benchchem.com/product/b150245?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9478268.htm
https://www.nichino.co.jp/contents/000003100.pdf
https://cdn.caymanchem.com/cdn/insert/33146.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Flutolanil
https://www.biomol.com/products/chemicals/biochemicals/flutolanil-cay33146-50
https://www.apvma.gov.au/sites/default/files/publication/13781-prs-fungicide.pdf
https://direct.hpc-j.co.jp/sds/eng/S4-15_EN.pdf
https://cdn.caymanchem.com/cdn/msds/33146m.pdf
https://www.medchemexpress.com/flutolanil.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Preparation of Flutolanil Stock
Solutions for Laboratory Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150245#preparing-flutolanil-stock-solutions-for-
laboratory-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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